[2-Ethoxy-2-(ethylsulfanyl)ethenylidene](triphenyl)-lambda~5~-phosphane

• CAS No.: 921223-06-5
• Molecular Formula: C24H25OPS
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C24H25OPS/c1-3-25-24(27-4-2)20-26(21-14-8-5-9-15-21,22-16-10-6-11-17-22)23-18-12-7-13-19-23/h5-19H,3-4H2,1-2H3
• InChI Key: JDRCUEJRVVZMMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)SCC

Description

2-Ethoxy-2-(ethylsulfanyl)ethenylidene-lambda~5~-phosphane is a complex organophosphorus compound It features a unique structure with an ethenylidene group bonded to a triphenylphosphane moiety, along with ethoxy and ethylsulfanyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethoxy-2-(ethylsulfanyl)ethenylidene-lambda~5~-phosphane typically involves multi-step organic reactions. One common method starts with the preparation of the ethenylidene intermediate, which is then reacted with triphenylphosphane under controlled conditions. The reaction often requires the use of catalysts and specific solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and the use of continuous flow reactors to enhance efficiency and safety. The purification process is also crucial, often involving techniques like recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Ethoxy-2-(ethylsulfanyl)ethenylidene-lambda~5~-phosphane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ethenylidene group to an ethyl group.

Substitution: The ethoxy and ethylsulfanyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

2-Ethoxy-2-(ethylsulfanyl)ethenylidene-lambda~5~-phosphane has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-phosphorus bonds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, especially in targeting specific molecular pathways.

Industry: It is used in the development of advanced materials, such as polymers and catalysts, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-Ethoxy-2-(ethylsulfanyl)ethenylidene-lambda~5~-phosphane involves its interaction with molecular targets through its reactive functional groups. The ethenylidene group can participate in various chemical reactions, while the triphenylphosphane moiety can act as a ligand, coordinating with metal centers in catalytic processes. These interactions can modulate biological pathways or enhance the efficiency of industrial processes.

Comparison with Similar Compounds

Similar Compounds

[2-(Ethylsulfanyl)ethoxy]ethanol: This compound shares the ethylsulfanyl and ethoxy groups but lacks the ethenylidene and triphenylphosphane moieties.

Triphenylphosphane: A simpler compound that serves as a common ligand in coordination chemistry.

Ethenylidene derivatives: Compounds with similar ethenylidene groups but different substituents.

Uniqueness

2-Ethoxy-2-(ethylsulfanyl)ethenylidene-lambda~5~-phosphane is unique due to its combination of functional groups, which confer distinct reactivity and potential applications. Its ability to participate in diverse chemical reactions and its role as a ligand in coordination chemistry make it a valuable compound in both research and industrial contexts.